Cas no 10259-96-8 (Propyl 2-bromopropanoate)

Propyl 2-bromopropanoate structure
Propyl 2-bromopropanoate structure
Product Name:Propyl 2-bromopropanoate
CAS No:10259-96-8
MF:C6H11BrO2
MW:195.054341554642
CID:1133604
PubChem ID:527505
Update Time:2025-04-20

Propyl 2-bromopropanoate Chemical and Physical Properties

Names and Identifiers

    • Propyl 2-bromopropanoate
    • Propyl-2-brompropionat
    • (5Z)-3-Acetyl-5-(2-fluorobenzylidene)-2-thioxo-1,3-thiazolidin-4-one
    • DL-Propyl-(2-brom-propionat)
    • AC1LB1UW
    • propyl 2-bromopropionate
    • 2-bromo-propionic acid propyl ester
    • Propanoic acid, 2-bromo-, propyl ester
    • 2-Brom-propionsaeure-propylester
    • CTK0G7530
    • AKOS006287591
    • Propyl-2-brompropionat; (5Z)-3-Acetyl-5-(2-fluorobenzylidene)-2-thioxo-1,3-thiazolidin-4-one; DL-Propyl-(2-brom-propionat); AC1LB1UW; propyl 2-bromopropionate; 2-bromo-propionic acid propyl ester; Propanoic acid, 2-bromo-, propyl ester; 2-Brom-propionsaeure-propylester; CTK0G7530; AKOS006287591;
    • SCHEMBL37003
    • DTXSID50335814
    • 10259-96-8
    • Inchi: 1S/C6H11BrO2/c1-3-4-9-6(8)5(2)7/h5H,3-4H2,1-2H3
    • InChI Key: GDPGCHFFZZXKTQ-UHFFFAOYSA-N
    • SMILES: BrC(C)C(=O)OCCC

Computed Properties

  • Exact Mass: 193.99423
  • Monoisotopic Mass: 193.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 93.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

Propyl 2-bromopropanoate Related Literature

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